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molecular formula C13H9Cl2NO B8764290 (2-Amino-5-chlorophenyl)(4-chlorophenyl)methanone CAS No. 837-58-1

(2-Amino-5-chlorophenyl)(4-chlorophenyl)methanone

Cat. No. B8764290
M. Wt: 266.12 g/mol
InChI Key: JBKFVAVNIDDFFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06960611B2

Procedure details

A mixture of 21.0 g (0.135 mol) of p-chlorobenzoic acid and 20 ml of thionyl chloride were heated under reflux to give a clear solution. Removal of the excess of thionyl chloride under reduced pressure obtained white solid and immediately used for the next reaction. To the benzoyl chloride heated to 120° C. was added in portions with stirring 6.3 g (0.05 mol) of 4-chloroaniline. The mixture was heated to 180° C. and 8.5 g (0.063 mol) of ZnCl2 was added. The temperature was gradually increased to about 205° C. and kept there for 2 h. After cooling to 120° C., 60 ml of 3NHCl was added and the mixture stirred and heated to reflux. The hot acid layer was decanted and this procedure repeated two or three times. The water-insoluble residue was dissolved in 80 ml of 70% sulfuric acid and reflux for 8 h and then, after cooling poured into a large amount of ice water. The reaction mixture was neutralized with aqueous ammonia hydroxy and extracted with ethyl acetate, dried over Na2SO4. The solvent was removed and the residue was crystallized from 95% ethanol to give the title compound as golden yellow crystal 5.1 g, and yield 38.5%, m.p. 106-107° C.
Quantity
21 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
6.3 g
Type
reactant
Reaction Step Three
Name
Quantity
8.5 g
Type
catalyst
Reaction Step Four
Yield
38.5%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=O)=[CH:4][CH:3]=1.C(Cl)(=O)C1C=CC=CC=1.[Cl:20][C:21]1[CH:27]=[CH:26][C:24]([NH2:25])=[CH:23][CH:22]=1>[Cl-].[Cl-].[Zn+2].S(Cl)(Cl)=O>[NH2:25][C:24]1[CH:26]=[CH:27][C:21]([Cl:20])=[CH:22][C:23]=1[C:6]([C:5]1[CH:4]=[CH:3][C:2]([Cl:1])=[CH:10][CH:9]=1)=[O:8] |f:3.4.5|

Inputs

Step One
Name
Quantity
21 g
Type
reactant
Smiles
ClC1=CC=C(C(=O)O)C=C1
Name
Quantity
20 mL
Type
solvent
Smiles
S(=O)(Cl)Cl
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)Cl
Step Three
Name
Quantity
6.3 g
Type
reactant
Smiles
ClC1=CC=C(N)C=C1
Step Four
Name
Quantity
8.5 g
Type
catalyst
Smiles
[Cl-].[Cl-].[Zn+2]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
180 °C
Stirring
Type
CUSTOM
Details
the mixture stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
were heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux
CUSTOM
Type
CUSTOM
Details
to give a clear solution
CUSTOM
Type
CUSTOM
Details
Removal of the excess of thionyl chloride under reduced pressure
CUSTOM
Type
CUSTOM
Details
obtained white solid
CUSTOM
Type
CUSTOM
Details
immediately used for the next reaction
ADDITION
Type
ADDITION
Details
was added in portions
TEMPERATURE
Type
TEMPERATURE
Details
The temperature was gradually increased to about 205° C.
TEMPERATURE
Type
TEMPERATURE
Details
After cooling to 120° C.
ADDITION
Type
ADDITION
Details
60 ml of 3NHCl was added
TEMPERATURE
Type
TEMPERATURE
Details
heated to reflux
CUSTOM
Type
CUSTOM
Details
The hot acid layer was decanted
DISSOLUTION
Type
DISSOLUTION
Details
The water-insoluble residue was dissolved in 80 ml of 70% sulfuric acid
TEMPERATURE
Type
TEMPERATURE
Details
reflux for 8 h
Duration
8 h
TEMPERATURE
Type
TEMPERATURE
Details
after cooling
ADDITION
Type
ADDITION
Details
poured into a large amount of ice water
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CUSTOM
Type
CUSTOM
Details
The solvent was removed
CUSTOM
Type
CUSTOM
Details
the residue was crystallized from 95% ethanol

Outcomes

Product
Details
Reaction Time
2 h
Name
Type
product
Smiles
NC1=C(C(=O)C2=CC=C(C=C2)Cl)C=C(C=C1)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 5.1 g
YIELD: PERCENTYIELD 38.5%
YIELD: CALCULATEDPERCENTYIELD 38.3%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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